4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide

• Molecular Formula: C21H16F2N2O2
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 4-fluoro-N-[1-(2-fluoroanilino)-2-oxo-2-phenylethyl]benzamide
• InChI: InChI=1S/C21H16F2N2O2/c22-16-12-10-15(11-13-16)21(27)25-20(19(26)14-6-2-1-3-7-14)24-18-9-5-4-8-17(18)23/h1-13,20,24H,(H,25,27)
• InChI Key: CPCFNNPBLQNXLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC2=CC=CC=C2F)NC(=O)C3=CC=C(C=C3)F

Description

This compound is a fluorinated benzamide derivative characterized by a central 2-oxo-2-phenylethyl backbone. The benzamide group is substituted with a 4-fluoro moiety, while the ethyl chain is further modified with a 2-fluorophenylamino group. Fluorine atoms enhance metabolic stability and influence molecular conformation through steric and electronic effects .

Preparation Methods

The synthesis of 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide involves several steps. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-fluorobenzoyl chloride and 2-fluoroaniline.

Formation of Intermediate: The reaction between 4-fluorobenzoyl chloride and 2-fluoroaniline forms an intermediate compound.

Coupling Reaction: The intermediate compound undergoes a coupling reaction with 2-oxo-2-phenylethylamine to form the final product, 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide.

Reaction Conditions: The reactions are typically carried out under controlled conditions, such as specific temperatures and the use of catalysts to enhance the reaction efficiency.

Chemical Reactions Analysis

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced with other groups.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts for substitution reactions.

Scientific Research Applications

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for various diseases.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The interaction with molecular targets can influence various biochemical pathways, resulting in specific biological effects.

Comparison with Similar Compounds

Structural and Functional Comparisons with Similar Compounds

Core Backbone and Fluorination Patterns

Compound A : 4-Fluoro-N-(2-oxo-2-phenylethyl)benzamide ()

• Structure: Shares the 2-oxo-2-phenylethyl backbone but lacks the 2-fluorophenylamino group.
• Properties: Used in synthesizing indole derivatives via reactions with Woollins’ reagent. The absence of the 2-fluorophenylamino group reduces steric hindrance and hydrogen-bonding capacity compared to the target compound .

Compound B : N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24, )

• Structure : Simpler benzamide with dual fluorination (2- and 4-positions on the phenyl ring).
• Properties : Exhibits strong hydrogen bonding (N–H⋯O) and π-π stacking in its crystal structure. The target compound’s additional ethyl-oxo-phenyl group may disrupt such interactions .

Compound C : N-{3-(Methylthio)-1-[5-[(2-fluorophenyl)amino]-1,3,4-thiadiazole-2-yl]propyl}benzamide ()

• Structure : Incorporates a thiadiazole ring and methylthio group, diverging from the target’s ethyl-oxo-phenyl backbone.
• Properties : Lower yield (38–63%) compared to fluorinated benzamides synthesized via simpler routes. The thiadiazole moiety may enhance antimicrobial activity but reduce solubility .

Physicochemical and Crystallographic Data

Property	Target Compound	Compound D : 4-Fluoro-N-[3-(2-fluorophenyl)-4-methyl-2,3-dihydro-2-thienylidene]-benzamide ()
Molecular Formula	C21H17F2N2O2 (inferred)	C17H12F2N2OS
Molecular Weight	~365.4 g/mol	330.35 g/mol
Melting Point	Not reported	Not reported; crystal Orthorhombic P212121, a=7.098 Å
Hydrogen Bonding	Likely N–H⋯O and C–H⋯F	Features C–H⋯O interactions and π-stacking
Dihedral Angles	Expected planar benzamide	15.08° (thienylidene vs. 4-fluorophenyl)

Critical Analysis of Structural Motifs

• Fluorine Positioning: The 2-fluorophenylamino group in the target compound may promote intramolecular interactions (e.g., C–F⋯H–N), as seen in ’s Fo24 .
• Backbone Flexibility : The ethyl-oxo-phenyl chain allows for conformational adaptability, unlike rigid thiadiazole () or thienylidene () derivatives.
• Crystal Packing : Fluorinated benzamides often form layered structures via π-π stacking (e.g., ), but steric bulk in the target compound may limit this .

Biological Activity

4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in cancer therapy and other therapeutic applications. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables, case studies, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• IUPAC Name : 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide
• Molecular Formula : C18H17F2N3O
• Molecular Weight : 335.34 g/mol

The biological activity of 4-fluoro-N-{1-[(2-fluorophenyl)amino]-2-oxo-2-phenylethyl}benzamide is primarily attributed to its interaction with various biological targets, including enzymes involved in cancer cell proliferation. The compound has shown promise as a selective inhibitor of histone deacetylases (HDACs), particularly HDAC3, which plays a crucial role in regulating gene expression associated with tumor growth.

Antitumor Activity

Recent studies have demonstrated the antitumor potential of this compound through various in vitro and in vivo assays. Notably, it has been shown to inhibit the growth of solid tumors with an IC50 value of approximately 1.30 μM against HepG2 liver cancer cells. This activity is significantly more potent compared to other known HDAC inhibitors like SAHA, which has an IC50 of 17.25 μM .

Table 1: Antitumor Activity Comparison

Compound	IC50 (μM)	Tumor Type
4-fluoro-N-{...}	1.30	HepG2
SAHA	17.25	HepG2

Case Studies

• In Vitro Studies : In a study assessing the efficacy of various HDAC inhibitors, 4-fluoro-N-{...} exhibited significant inhibition of tumor cell growth and induced apoptosis in HepG2 cells. The mechanism involved G2/M phase arrest, indicating its potential as a chemotherapeutic agent .
• In Vivo Studies : An animal model xenograft study revealed that treatment with this compound resulted in a tumor growth inhibition (TGI) rate of approximately 48.89%, comparable to SAHA's TGI of 48.13%. This suggests that the compound not only inhibits tumor growth effectively but may also enhance the efficacy of other chemotherapeutic agents when used in combination .

Additional Biological Activities

Beyond its antitumor effects, preliminary studies suggest that the compound may possess other pharmacological properties, such as anti-inflammatory and analgesic effects, although further research is needed to fully elucidate these activities.